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Compound of Interest

Compound Name: 1-(3-Fluorophenyl)ethanamine

Cat. No.: B130027 Get Quote

For Immediate Reference by Researchers, Scientists, and Drug Development Professionals

This document provides critical safety protocols, handling procedures, and disposal plans for 1-
(3-Fluorophenyl)ethanamine. The following information is designed to ensure the safe and

effective use of this compound in a laboratory setting.

Physicochemical and Hazard Data
A summary of the key quantitative data for 1-(3-Fluorophenyl)ethanamine is presented below.

This information is essential for a comprehensive risk assessment prior to handling.
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Property Value Source

Molecular Formula C8H10FN [1][2][3]

Molecular Weight 139.17 g/mol [1][2]

CAS Number 74788-45-7 [1][2][3]

Physical State Liquid [2][4]

Density 1.059 g/ml [2]

Boiling Point 63.5 - 67.3 °C (@ 4.7 mm Hg) [2]

Flash Point 72 °C [2]

GHS Hazard Class

Skin Corrosion/Irritation

(Category 1A/2), Serious Eye

Damage/Irritation (Category

1/2A), Specific Target Organ

Toxicity - Single Exposure

(Category 3, Respiratory

System), Combustible Liquid

(Category 4)

[1][2][5]

Note: Exposure limits such as OSHA PEL, NIOSH REL, and ACGIH TLV are not available in

the searched resources.[5]

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is mandatory when handling 1-(3-
Fluorophenyl)ethanamine to prevent skin, eye, and respiratory exposure.[6]
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Protection Type Recommended Equipment
Justification & Best
Practices

Hand Protection

Primary: Viton™ or Butyl

rubber gloves. Alternative:

Thick-gauge nitrile gloves for

short-duration tasks.[7]

Provides robust protection

against skin corrosion and

irritation.[1][2] Always inspect

gloves for any signs of

degradation, rips, or punctures

before and after each use.[7]

Eye and Face Protection

Chemical splash goggles are

required at all times. A face

shield must be worn over the

goggles when there is a risk of

splashing.[2][7]

Protects against severe eye

damage.[1][2]

Respiratory Protection

Work should be conducted in a

certified chemical fume hood. If

a fume hood is not available or

if aerosolization is likely, a

NIOSH-approved respirator

with organic vapor cartridges is

required.[2][7]

Mitigates the risk of respiratory

irritation.[2][5]

Protective Clothing

A flame-resistant lab coat

should be worn and fully

buttoned. A chemically

resistant apron is

recommended for tasks with a

higher risk of splashes.[7]

Protects the body from skin

contact.[2]

Footwear
Sturdy, closed-toe shoes are

mandatory.[7]

Prevents exposure from

accidental spills.

Operational Plan for Safe Handling
A systematic workflow is critical to minimize exposure risk during the handling of 1-(3-
Fluorophenyl)ethanamine.
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Preparation

Handling

Post-Experiment

Disposal

Don all required PPE

Verify fume hood functionality

Prepare all necessary equipment and reagents

Carefully transfer the required amount of 1-(3-Fluorophenyl)ethanamine

Keep the container tightly closed when not in use

Perform the experiment within the fume hood

Decontaminate all work surfaces

Segregate and label all waste

Dispose of waste through a licensed professional waste disposal service

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1-(3-Fluorophenyl)ethanamine.
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Step-by-Step Handling Protocol:

Preparation:

Don all required Personal Protective Equipment (PPE) as outlined in the table above.[7]

Ensure the chemical fume hood is operational and the sash is at the appropriate height.[2]

[7]

Gather and prepare all necessary equipment and reagents within the fume hood to

minimize movement in and out of the containment area.

Handling:

Use only the required amount of 1-(3-Fluorophenyl)ethanamine for the experiment.

When not in use, ensure the container is tightly closed to prevent the release of vapors.[2]

[5]

Conduct all experimental procedures within the certified chemical fume hood.[2][7]

Avoid contact with skin, eyes, and clothing.[5]

Post-Experiment Cleanup:

Thoroughly decontaminate all work surfaces and equipment after use.

Wash hands thoroughly after handling the chemical.[5]

Contaminated clothing should be removed immediately and washed before reuse.[2]

Disposal Plan
Proper disposal of 1-(3-Fluorophenyl)ethanamine and its contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation: All waste contaminated with 1-(3-Fluorophenyl)ethanamine, including

unused product, reaction byproducts, and contaminated lab supplies (e.g., gloves, pipette
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tips), must be collected in a designated, sealed, and clearly labeled hazardous waste

container.

Professional Disposal: Disposal of this chemical waste must be conducted through a

licensed professional waste disposal service.[5][8] Do not dispose of this material down the

drain or in regular trash.[5]

Container Management: Empty containers should be handled with care as they may contain

residual vapors.[2]

Emergency Procedures: Chemical Spill Response
In the event of a spill, a swift and organized response is essential to mitigate the hazard.
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Immediate Actions

Containment & Cleanup

Decontamination

Chemical Spill Detected

Alert personnel in the immediate area

Evacuate the area if the spill is large

Ensure proper PPE is worn

Use an inert absorbent material to contain the spill

Collect absorbed material into a sealed hazardous waste container

Decontaminate the spill area

Dispose of all contaminated materials as hazardous waste

Click to download full resolution via product page

Caption: Logical workflow for responding to a chemical spill.
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Spill Response Protocol:

Immediate Actions:

Alert all personnel in the immediate vicinity of the spill.

If the spill is large or in a poorly ventilated area, evacuate the area immediately.

Ensure the area is well-ventilated.[9]

Containment and Cleanup:

Before attempting to clean the spill, ensure you are wearing the appropriate PPE,

including respiratory protection if necessary.[9]

Contain the spill using an inert absorbent material such as vermiculite, dry sand, or earth.

Carefully collect the absorbed material and place it into a designated, sealed container for

hazardous waste.[10]

Decontamination and Disposal:

Decontaminate the spill area according to your institution's standard operating procedures.

Dispose of all contaminated materials, including absorbent and PPE, as hazardous waste

through a licensed disposal service.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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